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Compound of Interest

Compound Name: Hexyl chloroformate

Cat. No.: B127910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexyl chloroformate (CAS No. 6092-54-2) is a key reagent in organic synthesis, valued for its

role as a protecting group for amines and in the formation of esters and carbamates. Its

application is particularly notable in the pharmaceutical industry, for example, as a crucial

intermediate in the synthesis of the anticoagulant drug Dabigatran.[1] This technical guide

provides an overview of commercial suppliers, their product specifications, and detailed

experimental protocols for its application in chemical synthesis and analysis.

Commercial Availability and Specifications
A variety of chemical suppliers offer hexyl chloroformate, typically with purities ranging from

97% to over 98%. The compound is generally available in quantities from grams to kilograms.

Researchers should consult the suppliers directly for bulk ordering and current pricing.

Table 1: Commercial Suppliers and Product Specifications of Hexyl Chloroformate
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Supplier Purity
Available
Quantities

CAS Number
Additional
Information

Thermo Fisher

Scientific
98% 5 g, 25 g 6092-54-2

Also available

through Fisher

Scientific.[2][3]

Sigma-Aldrich

(Merck)
97% 5 g, 25 g 6092-54-2

Storage

temperature: 2-

8°C.

Tokyo Chemical

Industry (TCI)
>98.0% (GC)

Contact for

details
6092-54-2

Colorless to

almost colorless

clear liquid.

Simson Pharma

Limited
High Purity

Contact for

details
6092-54-2

Certificate of

Analysis

provided with

every compound.

[4]

Otto Chemie Pvt.

Ltd.
97%

Contact for

details
6092-54-2

Offers worldwide

shipping from

India.[5]

Pharmaffiliates High Purity
Contact for

details
6092-54-2

Appearance:

Liquid.

VVR ORGANICS

PRIVATE

LIMITED

Not Specified
Minimum Order:

100 kg
6092-54-2

Manufacturer

based in

Hyderabad,

India.[6]

PRASANNA BIO

MOLECULES

PVT LTD

99%
Minimum Order:

1 kg
6092-54-2

Delivery within 7

days.[7]

Atul Ltd Not Specified
Contact for

details
6092-54-2

Used as an

intermediate for

Dabigatran.[1]
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Physicochemical Properties
Hexyl chloroformate is a clear, colorless to light yellow liquid with a pungent odor.[1][4] It is

soluble in common organic solvents like acetone, chloroform, toluene, and THF.[4] Key physical

and chemical properties are summarized below.

Table 2: Physicochemical Data of Hexyl Chloroformate

Property Value Source

Molecular Formula C7H13ClO2 [3]

Molecular Weight 164.63 g/mol

Boiling Point 60-61 °C at 7 mmHg [8]

Density 1.007 g/mL at 25 °C [8]

Refractive Index n20/D 1.424 [8]

Flash Point 62 °C (143.6 °F) - closed cup

Vapor Pressure 0.06 psi at 20 °C

Safety and Handling
Hexyl chloroformate is a hazardous chemical and must be handled with appropriate safety

precautions in a well-ventilated fume hood.[5][6] It is classified as acutely toxic if swallowed, in

contact with skin, or if inhaled, and it causes severe skin burns and eye damage.[5][6] Always

wear personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat.[6] Store in a cool, dry, and well-ventilated area, away from heat, sparks, and

open flames.[4][5] The material is sensitive to moisture and will hydrolyze to produce

hydrochloric acid, hexanol, and carbon dioxide.[4]

Experimental Protocols
Hexyl chloroformate is a versatile reagent used in various synthetic and analytical

procedures. Below are detailed protocols for some of its key applications.
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Synthesis of Dabigatran Etexilate: An Anticoagulant
Drug
Hexyl chloroformate is a key reagent in the synthesis of Dabigatran etexilate. The following

protocol is adapted from published patent literature.[9]

Reaction Scheme:

Amidine Intermediate (V)

Acylation

n-Hexyl Chloroformate

Potassium Carbonate

Acetone/Water

Dabigatran Etexilate

Click to download full resolution via product page

Figure 1: Acylation step in Dabigatran synthesis.

Materials:

Ethyl-3-(2-((4-amidinophenylamino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-

5-carboxamido)propanoate hydrochloride (Amidine Intermediate IV)

Acetone

Potassium carbonate

Hexyl chloroformate
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Water

Procedure:

In a suitable reaction vessel, suspend the amidine intermediate (100.0 g, 0.186 mol) in

acetone (1000.0 ml).

Add potassium carbonate (154 g, 1.114 mol) to the suspension and stir for 30 minutes at

room temperature.

Prepare a solution of hexyl chloroformate (42.2 g, 0.256 mol) in acetone (200.0 ml).

Slowly add the hexyl chloroformate solution to the reaction mixture.

Stir the reaction mixture for 2 hours, monitoring the completion of the reaction by HPLC.

Upon completion, add water to the reaction mass and stir for 30 minutes.

Separate the organic and aqueous layers.

Distill off the acetone from the organic layer completely under reduced pressure at a

temperature below 50°C to obtain the crude Dabigatran etexilate as a residue.

The crude product can be further purified by recrystallization or chromatography as needed.

[9]

Derivatization of Analytes for Gas Chromatography-
Mass Spectrometry (GC-MS) Analysis
Chloroformates, including hexyl chloroformate, are effective derivatizing agents for

compounds containing active hydrogens, such as amines and phenols, to increase their

volatility for GC-MS analysis.[8] The following is a general protocol that can be adapted for

hexyl chloroformate.
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Analyte in Sample

Derivatization

Base (e.g., Pyridine)

Solvent (e.g., Hexane)

Hexyl Chloroformate

Derivatized Analyte

Liquid-Liquid Extraction

GC-MS Analysis

Click to download full resolution via product page

Figure 2: Workflow for GC-MS derivatization.

Materials:

Sample containing the analyte of interest

Hexane (or other suitable organic solvent)

Hexyl chloroformate

Pyridine (or other suitable base)

Sodium bicarbonate solution (e.g., 0.6 M)

Procedure:

Place an aliquot of the sample (e.g., 0.25 mL) into a glass tube.[7]

Make the solution alkaline (pH > 9) by adding a suitable amount of sodium bicarbonate

solution.[7]
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Add the extraction solvent (e.g., 2 mL of hexane) and a catalytic amount of pyridine (e.g., 10

µL).[7]

Add hexyl chloroformate (e.g., 30 µL) to the mixture.[7]

Vortex the tube for a short period to ensure thorough mixing and reaction. Allow for any gas

evolution to cease.

Centrifuge the tube to separate the organic and aqueous layers.

Carefully transfer the upper organic layer containing the derivatized analyte to a clean vial for

GC-MS analysis.

Application in Peptide Synthesis via the Mixed
Anhydride Method
Hexyl chloroformate can be used to activate the carboxyl group of an N-protected amino acid

to form a mixed anhydride, which then reacts with another amino acid or peptide to form a

peptide bond.[10][11]

N-Protected Amino Acid Mixed AnhydrideHexyl Chloroformate Tertiary Amine

N-Protected DipeptideAmino Acid Ester

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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